Cas no 134362-34-8 ((S)-2-Tert-butoxycarbonylamino-3-(4-fluoro-phenyl)-propionic acid methyl ester)

• Product Name: (S)-2-Tert-butoxycarbonylamino-3-(4-fluoro-phenyl)-propionic acid methyl ester
• CAS No: 134362-34-8
• MF: C₁₅H₂₀FNO₄
• MW: 297.322008132935
• MDL: MFCD11501456
• CID: 2190966
• PubChem ID: 45101757
• Update Time: 2025-06-13

(S)-2-Tert-butoxycarbonylamino-3-(4-fluoro-phenyl)-propionic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• (S)-2-tert-butoxycarbonylamino-3-(4-fluoro-phenyl)-propionic acid methyl ester
• N-Boc-4-(fluoro)-L-phenylalanine methyl ester
• CSKFYKNIJQMDLZ-LBPRGKRZSA-N
• Boc-L-p-F-Phe-OMe
• Methyl L-N-Boc-p-fluorophenylalaninate
• 134362-34-8
• MFCD11501456
• DTXSID001153862
• methyl (S)-2-((tert-butoxycarbonyl)amino)-3-(4-fluorophenyl)propanoate
• DB-300102
• (S)-Methyl 2-((tert-butoxycarbonyl)amino)-3-(4-fluorophenyl)propanoate
• SCHEMBL479104
• N-[(1,1-Dimethylethoxy)carbonyl]-4-fluoro-L-phenylalanine methyl ester
• methyl (2S)-3-(4-fluorophenyl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoate
• (S)-2-Tert-butoxycarbonylamino-3-(4-fluoro-phenyl)-propionic acid methyl ester

• MDL： MFCD11501456
• Inchi： 1S/C15H20FNO4/c1-15(2,3)21-14(19)17-12(13(18)20-4)9-10-5-7-11(16)8-6-10/h5-8,12H,9H2,1-4H3,(H,17,19)/t12-/m0/s1
• InChI Key： CSKFYKNIJQMDLZ-LBPRGKRZSA-N
• SMILES： FC1C=CC(=CC=1)C[C@@H](C(=O)OC)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 297.13763628g/mol
• Monoisotopic Mass: 297.13763628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 64.599

Additional information on (S)-2-Tert-butoxycarbonylamino-3-(4-fluoro-phenyl)-propionic acid methyl ester

Introduction to (S)-2-Tert-butoxycarbonylamino-3-(4-fluoro-phenyl)-propionic acid methyl ester (CAS No. 134362-34-8)

Chemical compounds play a pivotal role in the advancement of pharmaceutical sciences, particularly in the development of novel therapeutic agents. One such compound, (S)-2-Tert-butoxycarbonylamino-3-(4-fluoro-phenyl)-propionic acid methyl ester (CAS No. 134362-34-8), has garnered significant attention due to its unique structural and functional properties. This compound, characterized by its chiral center and fluoro-substituted aromatic ring, exhibits promising potential in various biochemical applications.

The molecular structure of (S)-2-Tert-butoxycarbonylamino-3-(4-fluoro-phenyl)-propionic acid methyl ester consists of a tert-butoxycarbonyl (Boc) protected amino group, a fluoro-substituted phenyl ring, and a propionic acid methyl ester moiety. This configuration not only contributes to its stability but also enhances its reactivity, making it a valuable intermediate in synthetic organic chemistry. The presence of the fluoro group, in particular, is noteworthy as fluorinated compounds often exhibit improved metabolic stability and bioavailability, which are critical factors in drug design.

In recent years, there has been a surge in research focused on the development of chiral auxiliaries and catalysts for asymmetric synthesis. The enantiomerically pure form of (S)-2-Tert-butoxycarbonylamino-3-(4-fluoro-phenyl)-propionic acid methyl ester is particularly valuable in this context. Chiral compounds are essential in pharmaceuticals because many biological targets are enantiomerically selective, meaning that one enantiomer may be therapeutically active while the other may be inactive or even harmful. The use of such compounds allows for the precise control of stereochemistry, which is crucial for achieving optimal pharmacological effects.

The Boc protection on the amino group provides an additional layer of functionality that is beneficial in multi-step synthetic routes. Boc groups are widely used in peptide synthesis and other applications where selective deprotection is required. This protection ensures that the amino group remains inert under various reaction conditions until it is specifically removed when needed. The propionic acid methyl ester moiety further enhances the compound's versatility by providing a reactive site for further functionalization.

Recent studies have highlighted the importance of fluoro-substituted aromatic compounds in medicinal chemistry. The introduction of fluorine atoms into aromatic rings can significantly alter the electronic properties of the molecule, leading to changes in its binding affinity and metabolic profile. For instance, fluoro-substituted phenyl rings have been shown to improve drug penetration through biological membranes and enhance binding interactions with biological targets. This has led to their widespread use in the development of antiviral, anticancer, and anti-inflammatory agents.

The synthesis of (S)-2-Tert-butoxycarbonylamino-3-(4-fluoro-phenyl)-propionic acid methyl ester involves a series of well-established organic reactions, including protection-deprotection strategies, fluorination techniques, and asymmetric transformations. The use of advanced catalytic systems has further refined these processes, enabling higher yields and improved purity. For example, transition metal-catalyzed cross-coupling reactions have been employed to introduce the fluoro-substituent into the phenyl ring with high selectivity.

In clinical research, derivatives of this compound have shown promise as intermediates for novel drug candidates. By modifying specific functional groups or introducing additional substituents, researchers can tailor the properties of these compounds to target specific biological pathways. For instance, modifications to the fluoro-substituted phenyl ring have been explored to enhance binding affinity to enzymes such as kinases and proteases, which are key targets in oncology and inflammatory diseases.

The role of computational chemistry in the design and optimization of such compounds cannot be overstated. Advanced computational methods allow researchers to predict the structural properties and reactivity of molecules before they are synthesized experimentally. This approach not only saves time but also reduces costs associated with trial-and-error experimentation. Molecular modeling techniques have been particularly useful in understanding how changes in molecular structure affect biological activity.

Future directions in research may focus on exploring new synthetic routes that improve efficiency and sustainability. Green chemistry principles are increasingly being applied to minimize waste and reduce environmental impact during chemical synthesis. Additionally, there is growing interest in developing biocatalytic methods that utilize enzymes as catalysts for asymmetric transformations. Such methods offer several advantages over traditional chemical catalysts, including higher selectivity and milder reaction conditions.

In conclusion, (S)-2-Tert-butoxycarbonylamino-3-(4-fluoro-phenyl)-propionic acid methyl ester (CAS No. 134362-34-8) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and functional properties. Its chiral center, fluoro-substituted aromatic ring, and Boc protected amino group make it a versatile intermediate for synthetic applications. Recent research highlights its potential as a building block for novel drug candidates targeting various diseases. As computational methods continue to evolve and green chemistry principles gain prominence, this compound is likely to play an even greater role in the development of next-generation therapeutics.